1-[2-(4-benzylphenoxy)ethyl]-1H-imidazole hydrochloride

• IUPAC Name: 1-[2-(4-benzylphenoxy)ethyl]imidazole;hydrochloride
• InChI: InChI=1S/C18H18N2O.ClH/c1-2-4-16(5-3-1)14-17-6-8-18(9-7-17)21-13-12-20-11-10-19-15-20;/h1-11,15H,12-14H2;1H
• InChI Key: XFHSURGMUUBGKW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=CC=C(C=C2)OCCN3C=CN=C3.Cl
• Molecular Formula: C18H19ClN2O
• Molecular Weight: 314.8 g/mol
• Solubility: 41.3 [ug/mL] (The mean of the results at pH 7.4)

Description

1-[2-(4-benzylphenoxy)ethyl]-1H-imidazole hydrochloride is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as Bz-PEI and is a derivative of the imidazole family of compounds. Bz-PEI has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of Bz-PEI is not fully understood, but it is believed to involve electrostatic interactions between the positively charged amine groups on the Bz-PEI molecule and the negatively charged phosphate groups on the DNA or RNA molecule. This interaction allows for the formation of stable complexes that can effectively deliver genetic material into cells.
Biochemical and Physiological Effects
Bz-PEI has been found to have a wide range of biochemical and physiological effects. In addition to its use as a delivery agent for genetic material, Bz-PEI has also been found to have antimicrobial properties and can inhibit the growth of certain types of bacteria and fungi. Bz-PEI has also been found to have anti-inflammatory properties and can reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of Bz-PEI is its ability to efficiently deliver genetic material into cells. This makes it a valuable tool for researchers studying gene therapy and genetic engineering. However, Bz-PEI can also have cytotoxic effects at high concentrations, which can limit its use in certain experiments. Additionally, the complex synthesis process and high cost of Bz-PEI can also be a limitation for some researchers.

Future Directions

There are many potential future directions for research on Bz-PEI. One area of interest is in the development of new delivery agents that can improve the efficiency and safety of gene therapy. Another area of research is in the development of new antimicrobial agents that can combat antibiotic-resistant bacteria. Additionally, researchers are also investigating the potential use of Bz-PEI in the treatment of inflammatory disorders and other diseases.

Scientific Research Applications

Bz-PEI has been extensively studied for its potential applications in scientific research. One of the main areas of research is in gene therapy, where Bz-PEI is used as a delivery agent for DNA and RNA molecules. Bz-PEI has been found to be an effective carrier of genetic material, allowing for efficient transfection of cells in vitro and in vivo.